Cas no 1058184-78-3 (3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide
• CAS No: 1058184-78-3
• MF: C₁₆H₁₇ClFNO₂S₂
• MW: 373.893084287643
• CID: 6151511
• PubChem ID: 25882845
• Update Time: 2025-08-05

3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide
• 3-chloro-4-fluoro-N-((1-(thiophen-2-yl)cyclopentyl)methyl)benzenesulfonamide
• 3-chloro-4-fluoro-N-[(1-thiophen-2-ylcyclopentyl)methyl]benzenesulfonamide
• 1058184-78-3
• AKOS024500768
• F5224-0019

• Inchi： 1S/C16H17ClFNO2S2/c17-13-10-12(5-6-14(13)18)23(20,21)19-11-16(7-1-2-8-16)15-4-3-9-22-15/h3-6,9-10,19H,1-2,7-8,11H2
• InChI Key： LIACXEDLNUDHLO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC1(C2=CC=CS2)CCCC1)(=O)=O)F

Computed Properties

• Exact Mass: 373.0373270g/mol
• Monoisotopic Mass: 373.0373270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide

3-Chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide (CAS No. 1058184-78-3): An Overview

3-Chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide (CAS No. 1058184-78-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a sulfonamide derivative with a unique structure that includes a thiophene ring and a chlorofluorobenzene moiety. The combination of these functional groups imparts specific pharmacological properties, making it a valuable candidate for various therapeutic applications.

The 3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide molecule is characterized by its high structural complexity and the presence of multiple functional groups. The thiophene ring, a five-membered heterocyclic compound containing sulfur, contributes to the compound's stability and bioavailability. The chlorofluorobenzene moiety, on the other hand, enhances the molecule's lipophilicity and influences its binding affinity to specific biological targets. These features collectively make the compound an attractive candidate for drug development.

Recent studies have focused on the potential therapeutic applications of 3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide. One notable area of research is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain. This finding suggests that 3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide could be developed into an effective anti-inflammatory drug with fewer side effects compared to existing COX inhibitors.

In addition to its anti-inflammatory properties, 3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide has shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco, demonstrated that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways. This modulation could potentially alleviate symptoms associated with conditions such as depression and Parkinson's disease. Further clinical trials are needed to fully evaluate its efficacy and safety in these contexts.

The pharmacokinetic properties of 3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It also demonstrates low toxicity and minimal side effects in animal models, which are crucial factors for its potential use in human clinical trials.

The synthesis of 3-chloro-4-fluoro-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide involves several steps and requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-chloro-4-fluorobenzene sulfonyl chloride with (1-thiophen-2-ylcyclopentyl)methanamine in the presence of a base such as triethylamine. This method has been optimized to produce high-purity product with minimal by-products, making it suitable for large-scale production.

The potential applications of 3-chloro-4-fluoro-N-{[1-(thiophen-2-y l)cyclopentyl]methyl}benzene-1-sulfonamide extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing novel functional materials with unique optical and electronic properties. For example, researchers at the Massachusetts Institute of Technology have synthesized polymer derivatives incorporating this sulfonamide moiety, which exhibit enhanced photoluminescence and conductivity. These materials have potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, 3-chloro-4-fluoro-N-{[1-(thiophen-2-y l)cyclopentyl]methyl}benzene-1-sulfonamide (CAS No. 1058184-78-3) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing medical treatments and technological innovations.